molecular formula C15H8ClNO4 B1176238 btgB protein CAS No. 145715-61-3

btgB protein

Cat. No.: B1176238
CAS No.: 145715-61-3
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The btgB protein is a bacterial factor required for the conjugal transfer of antibiotic resistance plasmids. Based on foundational research, the btgB gene, along with btgA, is located on the plasmid pBFTM10 from Bacteroides fragilis and is essential for the plasmid's transfer from B. fragilis to other bacteria. The btgB gene encodes a protein with a molecular weight of approximately 33.8 kDa. These genes and their encoded proteins are necessary for the mobilization of the plasmid by the broad-host-range IncP beta plasmid R751 in Escherichia coli , highlighting their role in the horizontal transfer of antibiotic resistance genes. Research into btgB provides valuable insights into the mechanisms of bacterial conjugation and the dissemination of antibiotic resistance . This product is intended for research applications only.

Properties

CAS No.

145715-61-3

Molecular Formula

C15H8ClNO4

Synonyms

btgB protein

Origin of Product

United States

Scientific Research Applications

Applications in Biotechnology

1. Biocontrol Agents:

  • The btgB protein has been studied for its potential in developing biocontrol agents against agricultural pests. By engineering strains of Bacillus thuringiensis to express btgB, researchers aim to enhance the efficacy of biopesticides through improved attachment to insect gut receptors.

2. Enzyme Engineering:

  • Utilizing advanced protein engineering techniques, scientists have modified the this compound to improve its enzymatic activity and substrate specificity. This has implications for producing more efficient enzymes used in industrial applications such as biofuels and bioplastics.

Applications in Medicine

1. Drug Development:

  • The glycosylation activity of btgB can be harnessed to modify therapeutic proteins and antibodies, enhancing their pharmacokinetic properties. This modification can lead to increased efficacy and reduced immunogenicity of biologic drugs.

2. Vaccine Development:

  • Research indicates that btgB can be utilized in the development of vaccines by enhancing the immunogenicity of antigens through glycosylation. This process may improve vaccine responses by promoting better recognition by the immune system.

Environmental Applications

1. Bioremediation:

  • The ability of btgB to modify polysaccharides can be applied in bioremediation efforts, where it aids in the degradation of complex organic pollutants. This application is particularly relevant in treating contaminated soils and water bodies.

2. Soil Health Improvement:

  • By promoting beneficial microbial communities through the application of btgB-expressing organisms, researchers are exploring ways to enhance soil health and fertility. This could lead to sustainable agricultural practices that reduce reliance on chemical fertilizers.

Case Studies

Study Focus Findings
Glycosylation in Biopesticides Enhanced efficacy of Bt strains expressing btgBImproved binding to insect gut receptors leading to higher mortality rates in target pests
Modification of Therapeutic Proteins Impact on pharmacokineticsDemonstrated that glycosylated proteins exhibited longer circulation times and reduced immune responses
Bioremediation Techniques Degradation of organic pollutantsSuccessful reduction of pollutant levels in contaminated sites using engineered strains

Comparison with Similar Compounds

Comparison with Similar Proteins

Mobilization Proteins in Bacteroides spp.

(i) NBU1 Mob Protein
  • Function : Mobilizes the Bacteroides transposon NBU1 via R751-dependent transfer.
  • Structural Differences: No sequence similarity to btgA/B or relaxase motifs, despite functional overlap in R751-mediated mobilization .
(ii) CTn214 BtgA/B Proteins
  • Function: Part of a novel conjugative transposon (CTn214) in B. fragilis, facilitating autonomous plasmid amplification and transfer.
  • Similarity to pBFTM10 : Shares btgA and btgB homologs, indicating evolutionary conservation of these genes in diverse genetic elements .

Mobilization Proteins in Gram-Negative Bacteria

(i) IncP Plasmid Tra Proteins (e.g., TraK, TraJ)
  • Function : Mediate DNA processing and pilus formation during conjugation in plasmids like RP3.
  • Structural Contrast: No sequence similarity to btgA/B, despite analogous roles in oriT recognition and nicking .
  • Functional Overlap : Both systems require multiple proteins (e.g., TraK/TraJ in IncP vs. btgA/btgB in pBFTM10) for efficient transfer .
(ii) RSF1010 Mob Proteins
  • Function : Mobilize the broad-host-range plasmid RSF1010 via a relaxase-dependent mechanism.
  • Key Difference : RSF1010 Mob contains a conserved relaxase motif absent in btgB, suggesting divergent enzymatic mechanisms .

Research Findings and Implications

  • Essentiality of btgA/B Partnership : Unlike systems with standalone mobilization proteins (e.g., RSF1010 Mob), btgB requires btgA for DNA binding and nicking at oriT . This partnership may enhance specificity in B. fragilis.
  • Evolutionary Divergence : The lack of sequence similarity between btgB and IncP Tra proteins suggests convergent evolution for similar functions (e.g., oriT recognition) .
  • Clinical Relevance : The presence of btgB homologs in transposons like CTn214 underscores its role in spreading antibiotic resistance across mobile genetic elements .

Q & A

Q. How to retrieve unpublished btgB datasets for meta-analysis?

  • Sources :
  • NCBI BioProject (Query: "btgB AND conjugative transfer") .
  • Preprint servers (bioRxiv, arXiv) using APIs .
  • Ethical Note : Contact original authors for raw data under CC-BY licenses .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.